Cas no 2034507-33-8 (5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide
• CAS No: 2034507-33-8
• MF: C₁₄H₁₄ClNO₂S₂
• MW: 327.849460124969
• CID: 5991956
• PubChem ID: 121016550
• Update Time: 2025-05-19

5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide
• F6204-0841
• 2034507-33-8
• 5-chloro-N-(4-thiophen-2-yloxan-4-yl)thiophene-2-carboxamide
• 5-chloro-N-[4-(thiophen-2-yl)oxan-4-yl]thiophene-2-carboxamide
• 5-chloro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)thiophene-2-carboxamide
• AKOS026687163

• Inchi： 1S/C14H14ClNO2S2/c15-12-4-3-10(20-12)13(17)16-14(5-7-18-8-6-14)11-2-1-9-19-11/h1-4,9H,5-8H2,(H,16,17)
• InChI Key： PJBSPMTWGPRYET-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2(C3=CC=CS3)CCOCC2)=O)S1

Computed Properties

• Exact Mass: 327.0154487g/mol
• Monoisotopic Mass: 327.0154487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.8Ų

Additional information on 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide

Comprehensive Overview of 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide (CAS No. 2034507-33-8)

5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide (CAS No. 2034507-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and oxane moieties, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a carboxamide linkage, makes it a promising candidate for modulating biological pathways, particularly in the development of enzyme inhibitors or receptor ligands.

The growing interest in heterocyclic compounds like 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide stems from their versatility in medicinal chemistry. Researchers are increasingly exploring such molecules for their potential in treating metabolic disorders, inflammatory diseases, and even certain types of cancers. The compound's thiophene ring, a common pharmacophore, is known for enhancing binding affinity and metabolic stability, making it a valuable scaffold in drug design.

In the context of current trends, the demand for sustainable synthesis methods for complex molecules like 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide is rising. Green chemistry approaches, such as catalytic hydrogenation or solvent-free reactions, are being investigated to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly practices, a topic frequently searched by professionals in the field.

Another hot topic is the role of computational chemistry in optimizing the properties of 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide. Molecular docking studies and density functional theory (DFT) calculations are being employed to predict its interactions with biological targets, reducing the need for extensive lab experimentation. This approach not only accelerates research but also reduces costs, a key concern for many organizations.

The compound's potential applications extend beyond pharmaceuticals. In material science, its thiophene-based structure could contribute to the development of organic semiconductors or conductive polymers. These materials are critical for advancing flexible electronics and renewable energy technologies, areas that dominate current scientific discourse.

Quality control and analytical characterization of 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide are also critical. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for ensuring purity and consistency, particularly in GMP-compliant production. These methods are frequently searched by quality assurance professionals and researchers.

In summary, 5-chloro-N-4-(thiophen-2-yl)oxan-4-ylthiophene-2-carboxamide (CAS No. 2034507-33-8) represents a compelling area of study with multifaceted applications. Its relevance to cutting-edge research, combined with the industry's focus on sustainability and computational efficiency, positions it as a compound of significant scientific and commercial interest.